BENGHE Foundational & Exploratory

Check Availability & Pricing

"CAS number 1353254-17-7"

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

2-(3-Aminopiperidin-1-
Compound Name:
yl)benzonitrile

CAS No.: 1248981-76-1

Cat. No.: B1524108

Get Quote

& J

An In-Depth Technical Guide to 17-Cyclopropylmethyl-3,143-dihydroxy-4,5a-epoxy-6a-
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Executive Summary

This technical guide provides a comprehensive overview of the novel mu-opioid receptor
(MOR) partial agonist, 17-cyclopropylmethyl-3,143-dihydroxy-4,5a-epoxy-6a-(isoquinoline-3'-
carboxamido)morphinan (NAQ), corresponding to CAS number 1353254-17-7. NAQ has
emerged as a promising candidate for the treatment of opioid use disorder (OUD) due to its
unique pharmacological profile. It exhibits high binding affinity and selectivity for the MOR,
acting as a low-efficacy partial agonist. This profile suggests that NAQ may be effective in
mitigating opioid withdrawal symptoms and reducing drug cravings, while presenting a lower
risk of abuse and respiratory depression compared to full MOR agonists. This document details
the synthesis, physicochemical properties, mechanism of action, in vitro and in vivo
pharmacology, and pharmacokinetic profile of NAQ. Furthermore, it provides detailed protocols
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for key experimental assays relevant to its characterization, intended to equip researchers with
the necessary information to conduct further studies.

Introduction

The opioid crisis remains a significant public health challenge, necessitating the development
of safer and more effective medications for opioid use disorder (OUD). Current treatments,
such as methadone, buprenorphine, and naltrexone, have limitations, including the potential for
diversion, significant side effects, and suboptimal patient adherence. NAQ (17-
cyclopropylmethyl-3,143-dihydroxy-4,5a-epoxy-6a-(isoquinoline-3'-carboxamido)morphinan) is
a novel chemical entity identified through structure-activity relationship (SAR) studies aimed at
developing potent and selective MOR modulators.[1][2][3] Its designation as a low-efficacy
partial agonist at the MOR suggests a promising therapeutic window, potentially offering the
benefits of buprenorphine with an improved safety profile.[4][5]

Physicochemical Properties

A thorough understanding of the physicochemical properties of a drug candidate is
fundamental for formulation development and predicting its in vivo behavior.

Property Value Source

CAS Number 1353254-17-7 N/A

17-cyclopropylmethyl-3,14[3-
dihydroxy-4,5a-epoxy-60-

Chemical Name ) Y ) y- PoXy [1112]
(isoquinoline-3'-

carboxamido)morphinan

Molecular Formula C30H31N304 Inferred
Molecular Weight 513.6 g/mol Inferred
Appearance Not specified in literature N/A
Solubility Not specified in literature N/A
Stability Not specified in literature N/A
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Synthesis and Characterization

The synthesis of NAQ is based on the modification of the naltrexone scaffold. A detailed, step-
by-step synthesis protocol is outlined below, based on descriptions in the scientific literature.[1]

[2]

Synthetic Pathway Overview
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Design, Syntheses, and Pharmacological Characterization of 17-Cyclopropylmethyl-3,14-
dihydroxy-4,5a-epoxy-6a-(isoquinoline-3'-carboxamido)morphinan Analogues as Opioid
Receptor Ligands - PMC [pmc.ncbi.nim.nih.gov]

2. Design, syntheses, and pharmacological characterization of 17-cyclopropylmethyl-3,14[3-
dihydroxy-4,5a-epoxy-6a-(isoquinoline-3'-carboxamido)morphinan analogues as opioid
receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Structure activity relationship studies of 17-cyclopropylmethyl-3,143-dihydroxy-4,50-
epoxy-6a-(isoquinoline-3'-carboxamido)morphinan (NAQ) analogues as potent opioid
receptor ligands: preliminary results on the role of electronic characteristics for affinity and
function - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Preclinical Characterization and Development on NAQ as a Mu Opioid Receptor Partial
Agonist for Opioid Use Disorder Treatment - PMC [pmc.ncbi.nim.nih.gov]

5. Characterization of 17-Cyclopropylmethyl-3,143-dihydroxy-4,5a-epoxy-6a-(indole-7-
carboxamido)morphinan (NAN) as a Novel Opioid Receptor Modulator for Opioid Use
Disorder Treatment - PMC [pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. ['CAS number 1353254-17-7"]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1524108/docs#cas-
number-1353254-17-7]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1524108/docs?utm_src=pdf-body-img#cas-number-1353254-17-7
https://www.benchchem.com/product/b1524108?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC4380750/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4380750/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4380750/
https://pubmed.ncbi.nlm.nih.gov/25783191/
https://pubmed.ncbi.nlm.nih.gov/25783191/
https://pubmed.ncbi.nlm.nih.gov/25783191/
https://pubmed.ncbi.nlm.nih.gov/23948248/
https://pubmed.ncbi.nlm.nih.gov/23948248/
https://pubmed.ncbi.nlm.nih.gov/23948248/
https://pubmed.ncbi.nlm.nih.gov/23948248/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9667545/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9667545/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6520168/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6520168/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6520168/
https://www.benchchem.com/product/b1524108/docs#cas-number-1353254-17-7
https://www.benchchem.com/product/b1524108/docs#cas-number-1353254-17-7
https://www.benchchem.com/product/b1524108/docs#cas-number-1353254-17-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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